Cas no 64605-23-8 (1-(2-Aminophenyl)-2-chloroethanone)

• Product Name: 1-(2-Aminophenyl)-2-chloroethanone
• CAS No: 64605-23-8
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 500858
• PubChem ID: 12421744
• Update Time: 2025-04-19

1-(2-Aminophenyl)-2-chloroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminophenyl)-2-chloroethanone
• Ethanone, 1-(2-aminophenyl)-2-chloro
• Ethanone,1-(2-aminophenyl)-2-chloro-
• 2'-amino-2-chloroacetophenone
• 2-Amino-phenacylchlorid
• chloroacetylaniline
• 64605-23-8
• HWIRWNKBVWOIGM-UHFFFAOYSA-N
• DTXSID00497491
• AKOS006385694
• FT-0649814
• 1-(2-Aminophenyl)-2-chloroethan-1-one
• A834825
• SCHEMBL4233746
• 2-aminophenacyl chloride

• MDL： MFCD11977688
• Inchi： 1S/C8H8ClNO/c9-5-8(11)6-3-1-2-4-7(6)10/h1-4H,5,10H2
• InChI Key： HWIRWNKBVWOIGM-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 169.02900
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 2.27150